Cas no 2171590-76-2 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid
• CAS No: 2171590-76-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6128303
• PubChem ID: 165569969
• Update Time: 2025-06-13

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid
• 2171590-76-2
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxan-3-yl}acetic acid
• EN300-1580771

• Inchi： 1S/C27H32N2O6/c1-2-7-24(26(32)28-23-12-13-34-15-17(23)14-25(30)31)29-27(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XLXLEBVLKOKFES-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(=O)O)C1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid (CAS No. 2171590-76-2)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid, identified by its CAS number 2171590-76-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a fluorinated aromatic moiety with a polyamine backbone, making it a promising candidate for various biochemical applications. The presence of the fluoren-9-ylmethoxycarbonyl group and the pentanamidooxan scaffold suggests potential utility in drug design, particularly in modulating enzyme activity and cellular signaling pathways.

The fluoren moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. In contrast, the pentanamidooxan backbone introduces a unique structural motif that can influence solubility and bioavailability, critical factors in the development of therapeutic agents. The combination of these elements in 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-yl}acetic acid makes it an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The structural features of CAS No. 2171590-76-2 align well with current trends in drug discovery, where multivalent interactions and specific hydrogen bonding patterns are leveraged to enhance binding specificity. For instance, the amide linkage and the oxygen atoms in the oxan ring provide multiple sites for hydrogen bonding, which could be exploited to improve binding affinity to biological targets.

In vitro studies have begun to explore the potential of this compound as a modulator of protease activity, particularly those involved in inflammation and cancer progression. The fluoren group’s ability to engage in π-stacking interactions with aromatic residues in protein active sites could enhance its binding efficacy. Additionally, the pentanamidooxan moiety may interact with polar or charged residues, further stabilizing the compound-protein complex. These interactions are critical for designing molecules that exhibit high selectivity and potency.

The synthesis of CAS No. 2171590-76-2 presents a formidable challenge due to its complex structure. However, recent developments in solid-phase peptide synthesis (SPPS) and flow chemistry have made it feasible to construct such intricate molecules with greater efficiency. The use of protected groups, such as the fluoren-9-ylmethoxycarbonyl, ensures that reactive functionalities are properly controlled during synthesis, minimizing side reactions and improving yield.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The ability of CAS No. 2171590-76-2 to interact with kinase active sites has been hypothesized based on its structural features. Preliminary computational studies suggest that the compound can adopt conformations that mimic natural substrates or inhibitors, potentially disrupting aberrant signaling cascades.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates often enhances their pharmacokinetic properties, including bioavailability and metabolic stability. The fluoren group in this compound is expected to contribute to these desirable characteristics while also providing a handle for further derivatization through cross-coupling reactions or other chemical modifications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2171590-76-2 will become increasingly valuable tools for drug discovery. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, from oncology to neurodegenerative diseases. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize their potential.

The future directions for this compound include exploring its efficacy in preclinical models and optimizing its chemical properties for better pharmacological profiles. Advances in high-throughput screening technologies will accelerate the process of identifying lead compounds derived from scaffolds like this one. Moreover, interdisciplinary approaches combining computational modeling with experimental validation will provide deeper insights into how structural modifications influence biological activity.

In conclusion,2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxan-3-ylylacetic acid (CAS No. 2171590-76) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological applications. Its combination of a fluorinated aromatic group with a polyamine backbone positions it as a versatile tool for drug development efforts aimed at modulating critical biological pathways.